Cas no 2228476-89-7 (4,4-difluoro-1-(6-methoxypyridin-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(6-methoxypyridin-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228476-89-7
• MF: C₁₃H₁₅F₂NO₃
• MW: 271.259910821915
• CID: 5903667
• PubChem ID: 165702927
• Update Time: 2025-10-05

4,4-difluoro-1-(6-methoxypyridin-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(6-methoxypyridin-3-yl)cyclohexane-1-carboxylic acid
• EN300-1949695
• 2228476-89-7

• Inchi： 1S/C13H15F2NO3/c1-19-10-3-2-9(8-16-10)12(11(17)18)4-6-13(14,15)7-5-12/h2-3,8H,4-7H2,1H3,(H,17,18)
• InChI Key： LCLWEXARTQOHIV-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=NC(=CC=2)OC)CC1)F

Computed Properties

• Exact Mass: 271.10199966g/mol
• Monoisotopic Mass: 271.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4Ų

Additional information on 4,4-difluoro-1-(6-methoxypyridin-3-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4,4-Difluoro-1-(6-methoxypyridin-3-yl)cyclohexane-1-carboxylic Acid (CAS No. 2228476-89-7)

4,4-Difluoro-1-(6-methoxypyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228476-89-7) is a fluorinated cyclohexane derivative with a pyridine moiety, widely recognized for its potential applications in pharmaceutical and agrochemical research. The compound's unique structure, featuring a difluorocyclohexane core and a methoxypyridine substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in its role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The growing demand for fluorinated compounds in medicinal chemistry has spotlighted 4,4-difluoro-1-(6-methoxypyridin-3-yl)cyclohexane-1-carboxylic acid due to its ability to enhance metabolic stability and bioavailability. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This versatility aligns with current trends in fragment-based drug design and high-throughput screening, where modular building blocks are essential.

In the context of sustainable chemistry, the synthesis of CAS 2228476-89-7 has been optimized to minimize environmental impact. Recent advancements in green solvent systems and catalytic fluorination techniques have improved the efficiency of its production. These innovations address the pharmaceutical industry's push toward eco-friendly synthesis, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in crop protection. The methoxypyridine group is known to interact with biological targets in pests, making 4,4-difluoro-1-(6-methoxypyridin-3-yl)cyclohexane-1-carboxylic acid a candidate for developing novel agrochemicals. This application resonates with global concerns about food security and sustainable agriculture, which are hot topics in scientific and policy discussions.

Analytical characterization of CAS 2228476-89-7 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure the compound meets the stringent quality standards required for preclinical studies. The availability of high-purity 4,4-difluoro-1-(6-methoxypyridin-3-yl)cyclohexane-1-carboxylic acid is critical for researchers exploring its structure-activity relationships (SAR) in drug development.

In summary, 4,4-difluoro-1-(6-methoxypyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228476-89-7) is a multifaceted compound with significant promise in pharmaceuticals and agrochemicals. Its structural features and adaptability to modern synthetic methodologies position it as a key player in addressing contemporary challenges in healthcare and agriculture. As research progresses, this compound is likely to gain further attention in both academic and industrial settings.